Cas no 1261471-34-4 (2,3,4,5,6,2',3'-Heptafluorobiphenyl)

• Product Name: 2,3,4,5,6,2',3'-Heptafluorobiphenyl
• CAS No: 1261471-34-4
• MF: C₁₂H₃F₇
• MW: 280.141047716141
• CID: 4997582
• Update Time: 2025-07-21

2,3,4,5,6,2',3'-Heptafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6,2',3'-Heptafluorobiphenyl
• 1-(2,3-difluorophenyl)-2,3,4,5,6-pentafluorobenzene

• Inchi： 1S/C12H3F7/c13-5-3-1-2-4(7(5)14)6-8(15)10(17)12(19)11(18)9(6)16/h1-3H
• InChI Key： GIBKQCCNRNVKND-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC=C(C=1F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,3,4,5,6,2',3'-Heptafluorobiphenyl

Recent Advances in the Study of 2,3,4,5,6,2',3'-Heptafluorobiphenyl (CAS: 1261471-34-4) in Chemical and Biomedical Applications

The compound 2,3,4,5,6,2',3'-Heptafluorobiphenyl (CAS: 1261471-34-4) has recently garnered significant attention in the field of chemical and biomedical research due to its unique physicochemical properties and potential applications. This polyfluorinated biphenyl derivative exhibits remarkable stability, lipophilicity, and electron-withdrawing characteristics, making it a promising candidate for various applications, including drug development, material science, and environmental chemistry. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its multifaceted utility.

One of the key areas of interest is the role of 2,3,4,5,6,2',3'-Heptafluorobiphenyl in medicinal chemistry. Researchers have investigated its potential as a scaffold for designing novel pharmaceuticals, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's ability to modulate protein-protein interactions and its high affinity for hydrophobic binding pockets have been highlighted in several studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of certain therapeutic compounds by improving their membrane permeability.

In addition to its biomedical applications, 2,3,4,5,6,2',3'-Heptafluorobiphenyl has been studied for its environmental impact. Due to its polyfluorinated structure, concerns have been raised about its persistence and potential bioaccumulation. Recent research has focused on developing degradation methods to mitigate its environmental footprint. Advanced oxidation processes (AOPs) and microbial degradation pathways have shown promise in breaking down this compound into less harmful byproducts, as reported in a 2024 study in Environmental Science & Technology.

The synthesis and modification of 2,3,4,5,6,2',3'-Heptafluorobiphenyl have also been a focal point of recent research. Innovative synthetic routes, such as transition-metal-catalyzed cross-coupling reactions, have been employed to produce derivatives with tailored properties. These derivatives are being explored for applications in organic electronics, where their electron-deficient nature can enhance charge transport properties. A 2023 paper in Advanced Materials detailed the use of this compound in the fabrication of high-performance organic field-effect transistors (OFETs).

Looking ahead, the versatility of 2,3,4,5,6,2',3'-Heptafluorobiphenyl suggests that it will continue to be a subject of intense research. Future studies are expected to delve deeper into its mechanistic pathways, optimize its synthetic accessibility, and expand its applications in both biomedical and industrial settings. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking the full potential of this compound.